Cas no 112561-62-3 (2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester)

• Product Name: 2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester
• CAS No: 112561-62-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 179213
• PubChem ID: 11127328
• Update Time: 2025-04-19

2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester
• methyl 1-methyl-2,7-naphthyridine-4-carboxylate
• Neozeylanicine
• 1-Methyl-2,7-naphthyridine-4-carboxylic acid methyl ester
• 4-carbomethoxy-1-methyl-2,7-naphthyridine
• FT-0729450
• DTXSID50456179
• 112561-62-3

• Inchi： 1S/C11H10N2O2/c1-7-9-5-12-4-3-8(9)10(6-13-7)11(14)15-2/h3-6H,1-2H3
• InChI Key： OXKONCZMYKKHOO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C)C2C=NC=CC=21)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08000
• LogP: 1.72480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives